Cas no 1421018-77-0 (benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1421018-77-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 2181985
• PubChem ID: 71649875
• Update Time: 2025-10-29

benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl 3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• AM100110
• benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H19NO3/c16-9-7-12-6-8-15(10-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12,16H,6-11H2/t12-/m0/s1
• InChI Key： XLFQYNRXWHHTIK-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H](CCO)C1)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate

Benzyl (3S)-3-(2-Hydroxyethyl)pyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1421018-77-0, known as benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements associated with this compound.

Benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate is a chiral molecule characterized by its pyrrolidine ring system, which is a five-membered nitrogen-containing ring. The stereochemistry at the 3rd position of the pyrrolidine ring is of particular interest, as it imparts specific pharmacological properties to the compound. The presence of a hydroxyethyl group at this position introduces hydrophilic characteristics, while the benzyl group attached to the carboxylate moiety adds lipophilic properties, making this compound amphiprotic in nature.

Recent studies have highlighted the importance of chiral pyrrolidine derivatives in medicinal chemistry. For instance, researchers have explored the role of benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate as a potential precursor for bioactive molecules. Its ability to form hydrogen bonds due to the hydroxyl group and its capacity to interact with lipid membranes due to the benzyl group make it an ideal candidate for drug delivery systems and enzyme inhibitors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. One common approach is the asymmetric synthesis of the pyrrolidine ring using organocatalysts or enzymatic methods to achieve high enantiomeric excess. The subsequent introduction of the hydroxyethyl group and benzyl substituent requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity.

In terms of applications, benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate has shown promise in various therapeutic areas. For example, it has been investigated as a component in peptide-based drugs due to its ability to enhance bioavailability and stability. Additionally, its role in catalytic processes has been explored, particularly in asymmetric catalysis where its chiral center plays a crucial role in inducing selectivity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets, aiding in the design of more effective drug candidates. Furthermore, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming its structure and purity.

In conclusion, benzyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate represents a valuable molecule with diverse applications across multiple disciplines. Its unique combination of structural features and chiral properties positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.